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Compound of Interest

Compound Name: Indoine blue

Cat. No.: B1672791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Blue 16, also identified by its Colour Index (C.I.) number 12210, is a single azo class

synthetic dye.[1] This technical guide provides a comprehensive overview of the synthesis and

manufacturing of Basic Blue 16, focusing on its chemical principles, a general experimental

approach, and relevant analytical considerations. While a specific, detailed experimental

protocol for the synthesis of Basic Blue 16 is not extensively documented in publicly available

literature, this guide outlines a robust methodology based on well-established principles of azo

dye chemistry.

Chemical Properties
A summary of the key chemical and physical properties of Basic Blue 16 is presented in Table

1.
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Property Value Reference

C.I. Name Basic Blue 16 [1]

C.I. Number 12210 [1]

CAS Number 4596-88-4 [1]

Molecular Formula C₃₀H₂₄ClN₅O [1]

Molecular Weight 506.00 g/mol [1]

Molecular Structure Single Azo Class [1]

Appearance Red-light navy blue powder [1]

Solubility

Soluble in water (purple

solution), Soluble in ethanol

(blue-purple solution)

[1]

Synthesis Pathway
The manufacturing of Basic Blue 16 involves a two-step process:

Diazotization of C.I. Basic Red 2 (also known as Safranine T or C.I. 50240).

Azo coupling of the resulting diazonium salt with Naphthalen-2-ol (also known as 2-naphthol

or β-naphthol).[1]

The overall chemical transformation is depicted in the following diagram:
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Synthesis pathway of Basic Blue 16.

Experimental Protocols
The following protocols are based on general procedures for diazotization and azo coupling

reactions and should be adapted and optimized for the specific synthesis of Basic Blue 16.

Diazotization of C.I. Basic Red 2 (Safranine T)
This step involves the conversion of the primary aromatic amine group on Safranine T into a

diazonium salt using nitrous acid, which is generated in situ from sodium nitrite and a strong

acid, typically hydrochloric acid.

Materials and Reagents:
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C.I. Basic Red 2 (Safranine T, C.I. 50240)

Sodium Nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl)

Distilled Water

Ice

Procedure:

A solution of C.I. Basic Red 2 is prepared in dilute hydrochloric acid.

The solution is cooled to 0-5 °C in an ice bath with constant stirring. Maintaining this low

temperature is critical to prevent the decomposition of the unstable diazonium salt.

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the Safranine T

solution. The addition should be slow to maintain the low temperature.

The reaction is stirred for a short period after the addition is complete to ensure full

conversion to the diazonium salt. The completion of the diazotization can be monitored by

testing for the absence of the starting amine and the presence of excess nitrous acid using

starch-iodide paper.

Azo Coupling with Naphthalen-2-ol
The freshly prepared diazonium salt is then reacted with 2-naphthol in an electrophilic aromatic

substitution reaction to form the azo dye, Basic Blue 16.

Materials and Reagents:

Diazonium salt solution of C.I. Basic Red 2 (from the previous step)

Naphthalen-2-ol (2-naphthol)

Sodium Hydroxide (NaOH)

Distilled Water
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Ice

Procedure:

A solution of 2-naphthol is prepared in an aqueous sodium hydroxide solution. This alkaline

condition is necessary to activate the 2-naphthol for the electrophilic attack by the diazonium

salt.

The 2-naphthol solution is cooled to 0-5 °C in an ice bath.

The cold diazonium salt solution is slowly added to the cold 2-naphthol solution with vigorous

stirring.

The reaction mixture is stirred at a low temperature for a period to ensure the completion of

the coupling reaction. The formation of the colored precipitate of Basic Blue 16 indicates the

progress of the reaction.

The pH of the reaction mixture should be monitored and maintained in the alkaline range to

facilitate the coupling reaction.

General Experimental Workflow
The following diagram illustrates a general workflow for the synthesis of an azo dye like Basic

Blue 16.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dissolve Basic Red 2
in HCl

Cool to 0-5°C

Add NaNO₂ to Basic Red 2 solution
(Diazotization)

Prepare aq. NaNO₂ solution

Cool NaNO₂ solution

Add diazonium salt to
2-Naphthol solution

(Azo Coupling)

Dissolve 2-Naphthol
in NaOH solution

Cool 2-Naphthol solution

Stir at low temperature

Filter the precipitate

Wash with cold water

Dry the product

Basic Blue 16

Click to download full resolution via product page

General experimental workflow for the synthesis of Basic Blue 16.
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Purification and Characterization
Purification
The crude Basic Blue 16 precipitate is typically purified to remove unreacted starting materials

and by-products. Common purification techniques for azo dyes include:

Recrystallization: The crude dye can be dissolved in a suitable solvent and then allowed to

crystallize, leaving impurities in the mother liquor.

Washing: Thorough washing of the filtered precipitate with cold water helps remove water-

soluble impurities.

Solvent Extraction: In some cases, solvent extraction can be used to selectively remove

impurities.

Characterization
The identity and purity of the synthesized Basic Blue 16 should be confirmed using various

analytical techniques.

Analytical Technique Expected Information

UV-Visible Spectroscopy

Determination of the maximum absorption

wavelength (λmax) and confirmation of the color

properties.

Infrared (IR) Spectroscopy

Identification of functional groups present in the

molecule, such as the N=N azo linkage and the

hydroxyl group.

Nuclear Magnetic Resonance (NMR)

Spectroscopy
Elucidation of the detailed molecular structure.

High-Performance Liquid Chromatography

(HPLC)
Assessment of the purity of the final product.

Mass Spectrometry (MS)
Determination of the molecular weight and

confirmation of the molecular formula.
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Note: Specific quantitative data for the yield, purity, and analytical characterization of Basic

Blue 16 from this particular synthesis are not readily available in the public domain.

Researchers should perform these analyses to validate their synthesis.

Conclusion
The synthesis of Basic Blue 16 is a standard example of azo dye production, involving the well-

understood reactions of diazotization and azo coupling. While a specific, detailed protocol with

quantitative data is not widely published, the general procedures outlined in this guide provide

a solid foundation for the successful synthesis and manufacturing of this dye. Careful control of

reaction conditions, particularly temperature, is crucial for achieving a good yield and high

purity of the final product. Comprehensive analytical characterization is essential to confirm the

identity and quality of the synthesized Basic Blue 16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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